Cas no 1805490-84-9 (Ethyl 4-bromo-3-cyano-5-methoxybenzoate)

• Product Name: Ethyl 4-bromo-3-cyano-5-methoxybenzoate
• CAS No: 1805490-84-9
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948365
• Update Time: 2025-05-23

Ethyl 4-bromo-3-cyano-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-cyano-5-methoxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-3-16-11(14)7-4-8(6-13)10(12)9(5-7)15-2/h4-5H,3H2,1-2H3
• InChI Key： UFYRWWGAYUWARC-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(=O)OCC)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-bromo-3-cyano-5-methoxybenzoate

Ethyl 4-bromo-3-cyano-5-methoxybenzoate (CAS No. 1805490-84-9): A Versatile Intermediate in Modern Pharmaceutical Research

Ethyl 4-bromo-3-cyano-5-methoxybenzoate (CAS No. 1805490-84-9) is a significant intermediate in the realm of pharmaceutical chemistry, playing a crucial role in the synthesis of various bioactive compounds. This compound, characterized by its distinct structural features, has garnered attention due to its utility in the development of novel therapeutic agents. The presence of both bromine and cyano functional groups, along with a methoxy substituent, makes it a versatile building block for further chemical modifications.

The< strong>Ethyl 4-bromo-3-cyano-5-methoxybenzoate molecule exhibits a unique combination of electronic and steric properties that facilitate its incorporation into complex molecular architectures. The bromine atom, for instance, serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems. These systems are frequently found in natural products and pharmaceuticals, including several FDA-approved drugs.

The cyano group in< strong>Ethyl 4-bromo-3-cyano-5-methoxybenzoate introduces a polar character to the molecule, enhancing its solubility in polar solvents and enabling interactions with biological targets. This feature is particularly valuable in medicinal chemistry, where the ability to modulate solubility and bioavailability is essential for drug design. Furthermore, the methoxy group provides a site for further functionalization via oxidation or reduction reactions, allowing for the creation of diverse derivatives.

In recent years, there has been a surge in research focusing on the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The< strong>Ethyl 4-bromo-3-cyano-5-methoxybenzoate scaffold has been explored as a precursor in the synthesis of kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with target proteins. For instance, studies have demonstrated its utility in generating inhibitors of Janus kinases (JAKs), which play a key role in immune responses and have been implicated in various autoimmune disorders.

Another area where< strong>Ethyl 4-bromo-3-cyano-5-methoxybenzoate has shown promise is in the synthesis of antiviral agents. The structural motifs present in this compound have been leveraged to develop inhibitors targeting viral proteases and polymerases. Notably, modifications involving the bromine and cyano groups have been found to enhance binding affinity to viral enzymes, leading to more effective antiviral activity. This underscores the importance of< strong>Ethyl 4-bromo-3-cyano-5-methoxybenzoate as a key intermediate in antiviral drug discovery.

The versatility of< strong>Ethyl 4-bromo-3-cyano-5-methoxybenzoate extends beyond kinase and antiviral inhibitors. It has also been utilized in the synthesis of neuroactive compounds, including potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to introduce various functional groups into the< strong>Ethyl 4-bromo-3-cyano-5-methoxybenzoate backbone allows for fine-tuning of pharmacological properties, making it an invaluable tool for medicinal chemists.

In conclusion, the< strong>Ethyl 4-bromo-3-cyano-5-methoxybenzoate (CAS No. 1805490-84-9) is a multifaceted intermediate with broad applications in pharmaceutical research. Its unique structural features enable its use in diverse synthetic pathways, contributing to the development of novel therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance in modern drug discovery is likely to grow even further.